Cas no 428476-51-1 (4-[2-(2,5-Dichlorophenoxy)ethoxy]-3-methoxybenzaldehyde)

• Product Name: 4-[2-(2,5-Dichlorophenoxy)ethoxy]-3-methoxybenzaldehyde
• CAS No: 428476-51-1
• MF: C₁₆H₁₄Cl₂O₄
• MW: 341.185963153839
• CID: 5982966
• PubChem ID: 2899329
• Update Time: 2025-10-25

4-[2-(2,5-Dichlorophenoxy)ethoxy]-3-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 428476-51-1
• AKOS001401486
• UPCMLD0ENAT5880747:001
• EN300-1189005
• Z254673018
• Cambridge id 6469708
• 4-[2-(2,5-dichlorophenoxy)ethoxy]-3-methoxybenzaldehyde
• 4-[2-(2,5-Dichlorophenoxy)ethoxy]-3-methoxybenzaldehyde

• Inchi： 1S/C16H14Cl2O4/c1-20-16-8-11(10-19)2-5-14(16)21-6-7-22-15-9-12(17)3-4-13(15)18/h2-5,8-10H,6-7H2,1H3
• InChI Key： XAHZXVOTHMJIPT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1OCCOC1C=CC(C=O)=CC=1OC)Cl

Computed Properties

• Exact Mass: 340.0269143g/mol
• Monoisotopic Mass: 340.0269143g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 44.8Ų

Additional information on 4-[2-(2,5-Dichlorophenoxy)ethoxy]-3-methoxybenzaldehyde

Professional Introduction to 4-[2-(2,5-Dichlorophenoxy)ethoxy]-3-methoxybenzaldehyde (CAS No. 428476-51-1)

4-[2-(2,5-Dichlorophenoxy)ethoxy]-3-methoxybenzaldehyde is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 428476-51-1, exhibits a unique structural configuration that makes it a promising candidate for various biochemical applications. The presence of both methoxy and dichlorophenoxy substituents in its molecular framework suggests potential interactions with biological targets, making it a subject of intense study in drug discovery and development.

The molecular structure of 4-[2-(2,5-Dichlorophenoxy)ethoxy]-3-methoxybenzaldehyde consists of an aromatic aldehyde core substituted with an ethoxy chain that further extends to a phenoxy group. This particular arrangement of functional groups is critical in determining its pharmacological properties. The 2,5-Dichlorophenoxy moiety, in particular, is known for its ability to modulate enzyme activity and receptor binding, which has been extensively explored in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on identifying and synthesizing compounds that can interact with biological pathways involved in diseases such as cancer, inflammation, and neurodegeneration. The 4-[2-(2,5-Dichlorophenoxy)ethoxy]-3-methoxybenzaldehyde molecule has shown promise in preliminary studies as a scaffold for developing small-molecule inhibitors. Its aldehyde group provides a reactive site for further chemical modifications, allowing researchers to fine-tune its pharmacokinetic and pharmacodynamic properties.

The significance of this compound is further underscored by its potential applications in the synthesis of more complex molecules. For instance, the aldehyde functionality can be utilized in condensation reactions to form Schiff bases, which have been reported to exhibit various biological activities. Additionally, the presence of the methoxy group enhances lipophilicity, which is often a desirable trait for oral bioavailability.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 4-[2-(2,5-Dichlorophenoxy)ethoxy]-3-methoxybenzaldehyde. Molecular docking studies have been conducted to predict its binding affinity to target proteins, providing insights into its potential mechanism of action. These studies have revealed that the compound may interact with enzymes such as kinases and transcription factors, which are pivotal in regulating cellular processes.

The synthesis of 4-[2-(2,5-Dichlorophenoxy)ethoxy]-3-methoxybenzaldehyde involves multi-step organic reactions that require precise control over reaction conditions. The use of advanced synthetic techniques has allowed for higher yields and purities, making it more feasible for large-scale production. Researchers have also explored greener methodologies to minimize waste and environmental impact, aligning with the growing emphasis on sustainable chemistry.

In conclusion, 4-[2-(2,5-Dichlorophenoxy)ethoxy]-3-methoxybenzaldehyde (CAS No. 428476-51-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation medications.